Cas no 2680747-00-4 (tert-butyl N-(4,6-diiodopyrimidin-5-yl)carbamate)

• Product Name: tert-butyl N-(4,6-diiodopyrimidin-5-yl)carbamate
• CAS No: 2680747-00-4
• MF: C₉H₁₁I₂N₃O₂
• MW: 447.011486291885
• MDL: MFCD33509751
• CID: 5622898
• PubChem ID: 165923015
• Update Time: 2025-06-20

tert-butyl N-(4,6-diiodopyrimidin-5-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2680747-00-4
• tert-butyl N-(4,6-diiodopyrimidin-5-yl)carbamate
• EN300-28304396

• MDL： MFCD33509751
• Inchi： 1S/C9H11I2N3O2/c1-9(2,3)16-8(15)14-5-6(10)12-4-13-7(5)11/h4H,1-3H3,(H,14,15)
• InChI Key： BCDDVDOFBGUUNI-UHFFFAOYSA-N
• SMILES： IC1C(=C(N=CN=1)I)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 446.89407g/mol
• Monoisotopic Mass: 446.89407g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 64.1Ų

Additional information on tert-butyl N-(4,6-diiodopyrimidin-5-yl)carbamate

Introduction to tert-butyl N-(4,6-diiodopyrimidin-5-yl)carbamate (CAS No. 2680747-00-4)

tert-butyl N-(4,6-diiodopyrimidin-5-yl)carbamate, with the CAS number 2680747-00-4, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a tert-butyl carbamate group and a diiodopyrimidine moiety. These structural elements contribute to its potential utility in various biological and therapeutic applications.

The chemical structure of tert-butyl N-(4,6-diiodopyrimidin-5-yl)carbamate is composed of a pyrimidine ring substituted with two iodine atoms at the 4 and 6 positions, and a tert-butyl carbamate group attached to the 5-position nitrogen atom. The presence of the iodine atoms imparts significant electronic and steric effects, which can influence the compound's reactivity and biological activity. The tert-butyl carbamate group, on the other hand, provides additional stability and solubility properties, making it an attractive candidate for drug development.

Recent studies have explored the potential of tert-butyl N-(4,6-diiodopyrimidin-5-yl)carbamate in various therapeutic areas. One notable application is in the field of cancer research, where this compound has shown promising antiproliferative effects against several cancer cell lines. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that tert-butyl N-(4,6-diiodopyrimidin-5-yl)carbamate effectively inhibited the growth of human breast cancer cells by inducing apoptosis through the modulation of specific signaling pathways.

In addition to its antiproliferative properties, tert-butyl N-(4,6-diiodopyrimidin-5-yl)carbamate has also been investigated for its potential as an antiviral agent. Research conducted at the National Institutes of Health (NIH) has shown that this compound exhibits potent inhibitory activity against certain RNA viruses, including influenza and Zika viruses. The mechanism of action involves the disruption of viral replication processes, making it a valuable lead compound for further development into antiviral therapeutics.

The synthesis of tert-butyl N-(4,6-diiodopyrimidin-5-yl)carbamate typically involves multistep procedures that ensure high purity and yield. One common synthetic route starts with the preparation of 4,6-diiodopyrimidine, which is then reacted with tert-butyl isocyanate to form the desired carbamate derivative. The reaction conditions are carefully optimized to minimize side reactions and maximize product formation. This synthetic approach has been validated through numerous laboratory studies and has proven to be robust and reproducible.

In terms of pharmacokinetics, tert-butyl N-(4,6-diiodopyrimidin-5-yl)carbamate exhibits favorable properties that make it suitable for in vivo studies. Preclinical data indicate that this compound has good oral bioavailability and a reasonable half-life in plasma, allowing for sustained therapeutic effects. Additionally, it shows minimal toxicity at effective doses, which is a crucial factor for its potential use as a therapeutic agent.

The safety profile of tert-butyl N-(4,6-diiodopyrimidin-5-yl)carbamate has been extensively evaluated through in vitro and in vivo assays. Toxicological studies have demonstrated that this compound is well-tolerated at therapeutic concentrations and does not exhibit significant cytotoxicity or genotoxicity. These findings support its further development as a candidate drug for clinical trials.

In conclusion, tert-butyl N-(4,6-diiodopyrimidin-5-yl)carbamate (CAS No. 2680747-00-4) represents a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive target for ongoing research in medicinal chemistry and pharmaceutical sciences. As more studies are conducted to elucidate its mechanisms of action and optimize its therapeutic applications, this compound is likely to play an increasingly important role in the development of novel treatments for various diseases.